molecular formula C9H9BrF2O B8421382 2-(3-Bromo-2,6-difluorophenyl)propan-2-ol

2-(3-Bromo-2,6-difluorophenyl)propan-2-ol

Cat. No.: B8421382
M. Wt: 251.07 g/mol
InChI Key: QDEDSZMKUGGMNC-UHFFFAOYSA-N
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Description

2-(3-Bromo-2,6-difluorophenyl)propan-2-ol is a useful research compound. Its molecular formula is C9H9BrF2O and its molecular weight is 251.07 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9BrF2O

Molecular Weight

251.07 g/mol

IUPAC Name

2-(3-bromo-2,6-difluorophenyl)propan-2-ol

InChI

InChI=1S/C9H9BrF2O/c1-9(2,13)7-6(11)4-3-5(10)8(7)12/h3-4,13H,1-2H3

InChI Key

QDEDSZMKUGGMNC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C1=C(C=CC(=C1F)Br)F)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

6.3 ml of a 2M solution of lithium diisopropylamide in tetrahydrofuran (standardized beforehand at 0.86M) are introduced under a stream of argon into 5 ml of tetrahydrofuran in a round-bottomed flask. The mixture is cooled to −78° C. and 0.59 ml of 1-bromo-2,4-difluorobenzene is added dropwise thereto. The mixture is stirred at −78° C. for 30 min and acetone is added via four fractions of 0.5 ml. The reaction medium is run into 20 ml of 1N hydrochloric acid after returning to ambient temperature. The organic phase, extracted with diethyl ether, is subsequently washed twice with 20 ml of water, separated, dried over magnesium sulphate and concentrated under reduced pressure. The oil obtained is purified by chromatography on silica gel, elution being carried out with a heptane/ethyl acetate mixture. 0.50 g of compound is obtained.
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